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Compound of Interest

Compound Name: Isoprothiolane-d4

Cat. No.: B12417466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document focuses on the environmental fate and degradation of

Isoprothiolane. Isoprothiolane-d4 is the deuterium-labeled form of Isoprothiolane and is

primarily used as an internal standard or tracer in analytical studies. Specific environmental fate

studies on Isoprothiolane-d4 are not readily available in the public domain. It is a standard

scientific assumption that the deuteration at the 4 and 5 positions of the dithiolane ring does not

significantly alter the key physicochemical properties or the environmental degradation

pathways compared to the non-labeled parent compound. Therefore, this guide is based on the

available data for Isoprothiolane.

Executive Summary
Isoprothiolane is a systemic fungicide characterized by its hydrolytic stability under acidic and

neutral conditions and its susceptibility to degradation under alkaline conditions, photolysis,

and microbial action. Its mobility in soil is generally low to moderate, influenced by soil organic

matter content. The primary degradation pathways involve hydrolysis of the ester linkages and

oxidation of the sulfur atoms in the dithiolane ring, leading to the formation of key metabolites

such as isoprothiolane monoester and isoprothiolane monosulfoxide. This guide provides a

comprehensive overview of the abiotic and biotic degradation processes of Isoprothiolane,

detailed experimental protocols for assessing its environmental fate, and quantitative data to

support environmental risk assessments.
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Physicochemical Properties
A sound understanding of the physicochemical properties of a compound is fundamental to

predicting its environmental distribution and fate.

Property Value Reference

IUPAC Name
diisopropyl 1,3-dithiolan-2-

ylidenemalonate
[1]

CAS Number 50512-35-1 (Isoprothiolane) [1]

Molecular Formula C₁₂H₁₈O₄S₂ [1]

Molecular Weight 290.4 g/mol [1]

Water Solubility 48.5 mg/L (at 20°C) [2]

Vapor Pressure 4.93 x 10⁻⁴ Pa (at 25°C) [1]

Log P (octanol-water partition

coefficient)
2.80 [1]

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, are significant pathways for

the transformation of Isoprothiolane in the environment.

Hydrolysis
Isoprothiolane is stable to hydrolysis in acidic and neutral aqueous solutions. However, it

undergoes hydrolysis under alkaline conditions, primarily through the cleavage of one of the

isopropyl ester linkages to form isoprothiolane monoester.[2][3]

Quantitative Data for Hydrolysis
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pH Temperature (°C) DT₅₀ (days) Reference

4 50 Stable [3]

7 50 Stable [3]

9 40 147 [3]

9 50 26 [3]

9 60 9.0 [3]

Hydrolytic Degradation Pathway

Isoprothiolane Isoprothiolane MonoesterHydrolysis (alkaline conditions)

Click to download full resolution via product page

Caption: Hydrolytic degradation of Isoprothiolane.

Photolysis
Isoprothiolane is susceptible to photodegradation in both soil and water. The primary photolytic

transformation in soil is the oxidation of one of the sulfur atoms to form isoprothiolane

monosulfoxide.

Quantitative Data for Soil Photolysis

Parameter Value (days) Conditions Reference

DT₅₀ 28

Net photodegradation

on sandy clay loam

soil

[3]

DT₉₀ 92

Net photodegradation

on sandy clay loam

soil

[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.benchchem.com/product/b12417466?utm_src=pdf-body-img
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil Photolysis Degradation Pathway

Isoprothiolane Isoprothiolane MonosulfoxidePhotolysis (S-oxidation)

Isoprothiolane

Isoprothiolane Monosulfoxide

Microbial Oxidation

Isoprothiolane Monoester

Microbial Hydrolysis

Further Degradation
(CO₂ + Bound Residues)
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Preparation

Incubation

Analysis

Data Evaluation

Prepare sterile buffer solutions
(pH 4, 7, 9)

Add Isoprothiolane-d4
(radiolabeled or non-labeled)

Incubate in the dark
at constant temperature

Collect samples
at time intervals

Analyze for parent compound
and degradation products

Calculate DT₅₀ values
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Preparation

Incubation

Analysis

Data Evaluation

Select and characterize
representative soil(s)

Treat soil with
radiolabeled Isoprothiolane-d4

Incubate in the dark at
constant temperature and moisture

Maintain aerobic conditions
(continuous airflow)

Trap and analyze for
¹⁴CO₂ and organic volatiles

Collect soil samples
at time intervals

Extract and analyze for parent
and degradation products

Determine mass balance

Calculate DT₅₀ and identify
major degradation products
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Preparation

Exposure

Analysis

Data Evaluation

Prepare thin layers
of soil on plates

Apply radiolabeled
Isoprothiolane-d4 to soil surface

Expose to a light source
simulating sunlight

Incubate control samples
in the dark

Collect soil samples
at time intervals

Extract and analyze for parent
and photoproducts

Compare irradiated and
dark control samples

Calculate net photolysis rate
and DT₅₀

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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